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Compound Focus: Methyl tridecanoate

CAS No.: 1731-88-0

Cat. No.: S599513

Methyl Tridecanoate Properties

Methyl tridecanoate is a saturated fatty acid methyl ester (FAME) with the chemical formula C14H2802 [1]

[2]. The table below summarizes its key physicochemical and safety properties:

Property Value
Chemical C14H2802 [1] [3]
Formula

Molecular Weight  228.38 g/mol [2] [3]

Physical State Colourless clear liquid [3]

Melting Point 5.5°C 3]

Boiling Point 131 °C at5 hPa[3]

Flash Point 113.0 °C (closed cup) [3]

Density 0.864 g/mL at 25 °C [3]

Solubility >21 mg/mL in DMSO; 215.6 mg/mL in EtOH; insoluble in water [2]
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Property Value
Log Pow 5.77 [3]
Storage Store at -20°C [2] [3]

Key Hazards
[3].

Causes serious eye damage. May cause long-lasting harmful effects to aquatic life

Comparison with Other Solvent Classes

The table below places methyl tridecanoate in the context of broader solvent categories, based on general

trends and properties reported in the literature.

Key Characteristics & Performance Data (from

Solvent Class Examples . .

available literature)
Fatty Acid Methyl Esters Methyl High boiling points and low volatilities. Data on
(FAMES) tridecanoate, density and viscosity for various FAMEs is available

Methyl oleate,
Methyl stearate

[4]

Other Bio-Based Solvents Ethyl lactate, D-

limonene, Ethanol

[61[7]

Conventional/Petroleum- Toluene, n-

Based Hexane,
Methylene
Chloride [7]

in compiled datasets [5].

Generally exhibit low toxicity and biodegradable
properties [6]. Can match or exceed performance of
petroleum solvents in specific applications (e.g.,
extraction efficiencies >96% for biocides from fish
tissue using ethanol) [7]. Some, like D-limonene,
can be highly toxic to aquatic life [7].

Often volatile, flammable, and possess greater
environmental and health hazards. Bio-based
solvents like D-limonene and ethyl lactate are
directly used as substitutes for toluene and hexane
in standardized methods (e.g., moisture
determination, lipid extraction) with comparable
performance [7].
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Research Context & Experimental Insights

Although a direct comparison for methyl tridecanoate is unavailable, the search results reveal its primary

roles and how solvent performance is evaluated.

¢ Primary Use Context: Methyl tridecanoate is identified as a research chemical used in lipid
metabolism studies and biofuel production [2]. In analytical chemistry, it appears as a component or
standard, notably in the analysis of biodiesel (FAMES) using gas chromatography [4]. Its value here
is as an analyte, not a solvent.

e Experimental Protocols for Solvent Comparison: Research into bio-based solvents often involves
evaluating their efficiency in extracting target compounds from natural sources. A typical methodology,
as seen in the search for extracting biocides from fish tissue, involves [7]:

o Sample Preparation: Homogenizing the fish tissue.

o Vortex-Assisted Extraction: Adding a fixed volume of various candidate solvents (e.g.,
ethanol, ethyl acetate, acetone) to the sample and vigorously mixing.

o Analysis: Using a technique like HPLC-MS to quantify the amount of target compound
extracted.

o Performance Metric: Calculating the extraction efficiency (%) for each solvent to determine
the most effective one.

e Considerations for Researchers: When selecting a solvent, key factors beyond mere extraction
efficiency include [6] [7]:

o Toxicity and Environmental Impact: Aquatic toxicity and biodegradability.

o Technical Performance: Scalability, energy demands, and compatibility with existing
equipment (e.g., high viscosity of some solvents can be a limitation).

o Economic Viability: Cost of the solvent and the possibility of recycling it in the process.

A Strategic Approach to Solvent Selection

For researchers comparing solvents for a specific application, the following workflow can serve as a guide.

This diagram outlines a logical decision-making process that incorporates the principles of green chemistry.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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